Cas no 1805241-30-8 (3-Chloro-4-nitro-2-(trifluoromethoxy)toluene)

• Product Name: 3-Chloro-4-nitro-2-(trifluoromethoxy)toluene
• CAS No: 1805241-30-8
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 5006080
• Update Time: 2025-07-15

3-Chloro-4-nitro-2-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-nitro-2-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5ClF3NO3/c1-4-2-3-5(13(14)15)6(9)7(4)16-8(10,11)12/h2-3H,1H3
• InChI Key： XPZHCLOHZSDPOA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 3.9
• Topological Polar Surface Area: 55

Additional information on 3-Chloro-4-nitro-2-(trifluoromethoxy)toluene

3-Chloro-4-nitro-2-(trifluoromethoxy)toluene: An Overview of a Versatile Compound (CAS No. 1805241-30-8)

3-Chloro-4-nitro-2-(trifluoromethoxy)toluene (CAS No. 1805241-30-8) is a multifaceted organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its chlorine, nitro, and trifluoromethoxy functional groups, offers a robust platform for the development of novel drugs and materials.

The chemical structure of 3-Chloro-4-nitro-2-(trifluoromethoxy)toluene is particularly noteworthy. The presence of the chlorine atom at the 3-position, the nitro group at the 4-position, and the trifluoromethoxy group at the 2-position imparts distinct reactivity and stability to the molecule. These functional groups can be selectively manipulated through various synthetic routes, making 3-Chloro-4-nitro-2-(trifluoromethoxy)toluene a valuable intermediate in organic synthesis.

In recent years, there has been a surge in research focused on the development of new drugs with improved pharmacological profiles. 3-Chloro-4-nitro-2-(trifluoromethoxy)toluene has shown promise as a starting material for the synthesis of compounds with potential therapeutic applications. For instance, studies have explored its use in the synthesis of anti-inflammatory agents and anticancer drugs. The trifluoromethoxy group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, which are crucial factors in drug design.

The physical properties of 3-Chloro-4-nitro-2-(trifluoromethoxy)toluene are also of interest. It is typically a solid at room temperature with a melting point ranging from 65 to 70°C. Its solubility in common organic solvents such as dichloromethane and acetone makes it amenable to various synthetic transformations. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled with relative ease.

Safety considerations are paramount when working with any chemical compound. While 3-Chloro-4-nitro-2-(trifluoromethoxy)toluene is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to minimize risks. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling. Additionally, adequate ventilation should be maintained to prevent inhalation of vapors.

In the realm of pharmaceutical research, 3-Chloro-4-nitro-2-(trifluoromethoxy)toluene has been investigated for its potential as a lead compound in drug discovery programs. Its unique combination of functional groups allows for the exploration of diverse chemical space, which is essential for identifying novel bioactive molecules. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in disease pathways.

The environmental impact of chemical compounds is another critical aspect that researchers must consider. Studies have shown that 3-Chloro-4-nitro-2-(trifluoromethoxy)toluene can be synthesized using environmentally friendly methods, reducing the ecological footprint associated with its production. Green chemistry principles are increasingly being integrated into synthetic routes to ensure sustainability and minimize waste generation.

In conclusion, 3-Chloro-4-nitro-2-(trifluoromethoxy)toluene (CAS No. 1805241-30-8) is a versatile compound with significant potential in both chemical and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of bioactive molecules and novel materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.